Cas no 1697457-35-4 (5-cyclopentyl-2-methylpiperidine, Mixture of diastereomers)
5-cyclopentyl-2-methylpiperidine, Mixture of diastereomers Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 5-cyclopentyl-2-methyl-
- 5-cyclopentyl-2-methylpiperidine, Mixture of diastereomers
-
- MDL: MFCD31667212
- Inchi: 1S/C11H21N/c1-9-6-7-11(8-12-9)10-4-2-3-5-10/h9-12H,2-8H2,1H3
- InChI Key: HGPFSZCYHPLMEF-UHFFFAOYSA-N
- SMILES: N1CC(C2CCCC2)CCC1C
5-cyclopentyl-2-methylpiperidine, Mixture of diastereomers Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3026226-1g |
5-cyclopentyl-2-methylpiperidine, Mixture of diastereomers |
1697457-35-4 | 1g |
$770.0 | 2023-09-06 | ||
| Enamine | EN300-3026226-5g |
5-cyclopentyl-2-methylpiperidine, Mixture of diastereomers |
1697457-35-4 | 5g |
$2235.0 | 2023-09-06 | ||
| Enamine | EN300-3026226-10g |
5-cyclopentyl-2-methylpiperidine, Mixture of diastereomers |
1697457-35-4 | 10g |
$3315.0 | 2023-09-06 | ||
| Enamine | EN300-3026226-0.05g |
5-cyclopentyl-2-methylpiperidine |
1697457-35-4 | 95.0% | 0.05g |
$647.0 | 2025-03-19 | |
| Enamine | EN300-3026226-0.1g |
5-cyclopentyl-2-methylpiperidine |
1697457-35-4 | 95.0% | 0.1g |
$678.0 | 2025-03-19 | |
| Enamine | EN300-3026226-0.25g |
5-cyclopentyl-2-methylpiperidine |
1697457-35-4 | 95.0% | 0.25g |
$708.0 | 2025-03-19 | |
| Enamine | EN300-3026226-0.5g |
5-cyclopentyl-2-methylpiperidine |
1697457-35-4 | 95.0% | 0.5g |
$739.0 | 2025-03-19 | |
| Enamine | EN300-3026226-1.0g |
5-cyclopentyl-2-methylpiperidine |
1697457-35-4 | 95.0% | 1.0g |
$770.0 | 2025-03-19 | |
| Enamine | EN300-3026226-2.5g |
5-cyclopentyl-2-methylpiperidine |
1697457-35-4 | 95.0% | 2.5g |
$1509.0 | 2025-03-19 | |
| Enamine | EN300-3026226-5.0g |
5-cyclopentyl-2-methylpiperidine |
1697457-35-4 | 95.0% | 5.0g |
$2235.0 | 2025-03-19 |
5-cyclopentyl-2-methylpiperidine, Mixture of diastereomers Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 5-cyclopentyl-2-methylpiperidine, Mixture of diastereomers
5-Cyclopentyl-2-methylpiperidine, Mixture of Diastereomers (CAS No. 1697457-35-4): A Comprehensive Overview
5-Cyclopentyl-2-methylpiperidine, Mixture of diastereomers (CAS No. 1697457-35-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic amine derivative is characterized by its unique structural features, including a cyclopentyl ring fused to a methyl-substituted piperidine backbone. The presence of multiple stereocenters results in a mixture of diastereomers, making it particularly interesting for stereochemical studies and asymmetric synthesis applications.
The growing interest in 5-cyclopentyl-2-methylpiperidine derivatives stems from their potential as building blocks in drug discovery. Researchers are actively investigating how the cyclopentyl-piperidine scaffold can influence biological activity, especially in central nervous system (CNS) targeting compounds. Recent literature suggests that such structures may offer improved blood-brain barrier penetration compared to simpler piperidine analogs, addressing one of the key challenges in neuropharmaceutical development.
From a synthetic chemistry perspective, CAS 1697457-35-4 presents fascinating opportunities for methodological development. The diastereomeric mixture aspect raises important questions about selective synthesis and separation techniques. Many research groups are exploring innovative catalytic systems that could provide better control over the stereochemical outcome when preparing such cyclopentyl piperidine compounds. These efforts align with the broader pharmaceutical industry's push toward more stereochemically defined active ingredients.
The physicochemical properties of 5-cyclopentyl-2-methylpiperidine make it suitable for various formulation approaches. Its balanced lipophilicity, influenced by both the cyclopentyl group and the methylpiperidine moiety, contributes to favorable solubility characteristics. These attributes are particularly valuable when designing compounds with optimal pharmacokinetic profiles, explaining why searches for "piperidine derivatives solubility" and "cyclopentyl-containing pharmaceuticals" have seen increased frequency in scientific databases.
Recent patent analyses reveal growing commercial interest in 5-cyclopentyl-2-methylpiperidine-based compounds, with applications ranging from neurological disorders to metabolic diseases. The versatility of this piperidine derivative scaffold allows for diverse structural modifications, enabling medicinal chemists to fine-tune biological activity. This explains why search terms like "piperidine drug candidates 2023" and "new CNS drug scaffolds" often lead researchers to compounds sharing this structural motif.
Quality control of CAS 1697457-35-4 presents specific analytical challenges due to its diastereomeric nature. Advanced chromatographic techniques, particularly chiral separation methods, are essential for characterizing the isomeric composition. The analytical chemistry community has shown increased interest in "diastereomer separation techniques" and "chiral piperidine analysis", reflecting the importance of such methodologies for compounds like 5-cyclopentyl-2-methylpiperidine.
From a safety perspective, proper handling of 5-cyclopentyl-2-methylpiperidine requires standard laboratory precautions for amine compounds. While not classified as high-risk, its use in research settings demands appropriate ventilation and personal protective equipment. These considerations align with the scientific community's growing emphasis on "safe handling of nitrogen heterocycles" and "laboratory safety for amine derivatives".
The market for cyclopentyl-containing piperidine derivatives shows steady growth, driven by pharmaceutical industry demand. Suppliers specializing in custom piperidine synthesis have reported increased inquiries about CAS 1697457-35-4 and related structures. This trend corresponds with search data showing rising interest in "pharma intermediates suppliers" and "custom heterocycle synthesis" among medicinal chemistry professionals.
Looking forward, 5-cyclopentyl-2-methylpiperidine and its derivatives are poised to remain important tools in drug discovery. The combination of synthetic versatility and promising biological properties ensures continued research attention. As the field advances, we anticipate more publications addressing "piperidine scaffold optimization" and "cyclopentyl bioisosteres", further highlighting the relevance of this compound class in modern medicinal chemistry.
1697457-35-4 (5-cyclopentyl-2-methylpiperidine, Mixture of diastereomers) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)